Cas no 321898-79-7 (4-isothiocyanato-1-methyl-2-nitrobenzene)

• Product Name: 4-isothiocyanato-1-methyl-2-nitrobenzene
• CAS No: 321898-79-7
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• MDL: MFCD00123938
• CID: 2947975
• PubChem ID: 50998334
• Update Time: 2025-06-08

4-isothiocyanato-1-methyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-nitro-phenyl isothiocyanate
• 4-Methyl-3-nitro-phenylisothiocyanat;3-Nitro-4-methyl-phenylsenfoel;4-isothiocyanato-1-methyl-2-nitrobenzene;
• 4-isothiocyanato-1-methyl-2-nitrobenzene
• SCHEMBL3284296
• EN300-8093438
• 4-Methyl-3-nitrophenyl Isothiocyanate
• SY327830
• AKOS006343766
• 4-Methyl-3-nitrophenylisothiocyanate
• MFCD00123938
• 321898-79-7
• USIRHWNHZJWHQH-UHFFFAOYSA-N

• MDL： MFCD00123938
• Inchi： 1S/C8H6N2O2S/c1-6-2-3-7(9-5-13)4-8(6)10(11)12/h2-4H,1H3
• InChI Key： USIRHWNHZJWHQH-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.01500
• Monoisotopic Mass: 194.01499861Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• PSA: 90.27000
• LogP: 3.16070

Additional information on 4-isothiocyanato-1-methyl-2-nitrobenzene

Comprehensive Analysis of 4-isothiocyanato-1-methyl-2-nitrobenzene (CAS No. 321898-79-7): Properties, Applications, and Innovations

4-isothiocyanato-1-methyl-2-nitrobenzene (CAS 321898-79-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique isothiocyanate functional group and nitro-aromatic structure. This compound, often referred to by its systematic name or CAS registry number, exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of targeted therapies and bioconjugation techniques.

The molecular structure of 4-isothiocyanato-1-methyl-2-nitrobenzene combines a methyl group at position 1, a nitro group at position 2, and a reactive isothiocyanate moiety at position 4. This arrangement enables selective reactions with nucleophiles like amines and thiols, a property leveraged in proteomics research and fluorescent labeling. Recent studies highlight its utility in covalent inhibitor design, where its ability to form stable thiourea adducts with biological targets is exploited.

In material science, derivatives of CAS 321898-79-7 have shown promise in developing advanced polymers with enhanced thermal stability. The nitrobenzene core contributes to electron-accepting characteristics, while the isothiocyanate group allows for cross-linking possibilities. These features align with growing industry demands for high-performance materials in electronics and coatings, addressing current searches for sustainable alternatives to conventional additives.

Analytical characterization of 4-isothiocyanato-1-methyl-2-nitrobenzene typically involves HPLC purification and mass spectrometry verification, reflecting modern quality control trends in fine chemical production. Storage recommendations emphasize protection from moisture to prevent decomposition of the isothiocyanate functionality, a common query among laboratory users. Proper handling ensures optimal performance in click chemistry applications, a hot topic in current medicinal chemistry forums.

Environmental considerations for 321898-79-7 focus on biodegradation pathways of its nitroaromatic components, responding to increased scrutiny of chemical sustainability. Recent patent literature reveals innovative approaches to recover and recycle byproducts from reactions involving this compound, addressing the circular economy movement in chemical manufacturing. Such developments position 4-isothiocyanato-1-methyl-2-nitrobenzene as a compound of interest for green chemistry initiatives.

Future research directions for CAS 321898-79-7 may explore its potential in bioorthogonal chemistry and therapeutic agent development, areas generating significant academic and industrial interest. The compound's balance of reactivity and stability makes it a candidate for smart material design and controlled release systems, answering frequent queries about novel functional materials. As analytical techniques advance, new applications for this versatile intermediate will likely emerge in life sciences and advanced manufacturing sectors.